2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide 2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide
Brand Name: Vulcanchem
CAS No.: 443670-95-9
VCID: VC21491035
InChI: InChI=1S/C19H17N3O3/c23-18(21-22-19(24)20-15-9-2-1-3-10-15)13-25-17-12-6-8-14-7-4-5-11-16(14)17/h1-12H,13H2,(H,21,23)(H2,20,22,24)
SMILES: C1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
Molecular Formula: C19H17N3O3
Molecular Weight: 335.4g/mol

2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide

CAS No.: 443670-95-9

Cat. No.: VC21491035

Molecular Formula: C19H17N3O3

Molecular Weight: 335.4g/mol

* For research use only. Not for human or veterinary use.

2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide - 443670-95-9

Specification

CAS No. 443670-95-9
Molecular Formula C19H17N3O3
Molecular Weight 335.4g/mol
IUPAC Name 1-[(2-naphthalen-1-yloxyacetyl)amino]-3-phenylurea
Standard InChI InChI=1S/C19H17N3O3/c23-18(21-22-19(24)20-15-9-2-1-3-10-15)13-25-17-12-6-8-14-7-4-5-11-16(14)17/h1-12H,13H2,(H,21,23)(H2,20,22,24)
Standard InChI Key FKVZCDIVWBGMRT-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
Canonical SMILES C1=CC=C(C=C1)NC(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32

Introduction

2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide is a complex organic compound with the molecular formula C19H17N3O3. It is identified by the CAS number 443670-95-9 and is also known as 2-(naphthalen-1-yloxy)-N-[(phenylcarbamoyl)amino]acetic acid amide . This compound combines structural elements of naphthalene, phenylhydrazine, and carboxamide, which are commonly found in various pharmaceutical and chemical applications.

Potential Applications

While specific applications of 2-[(1-naphthyloxy)acetyl]-N-phenylhydrazinecarboxamide are not extensively documented, compounds with similar structures are often explored for their biological activities, such as antimicrobial, antiviral, or anticancer properties. The presence of aromatic rings and functional groups like amides and hydrazines suggests potential for interaction with biological targets.

Research Findings and Challenges

Research on this compound is limited, and detailed studies on its biological activity, pharmacokinetics, or toxicity are not readily available. Challenges in studying this compound include its synthesis complexity and the lack of comprehensive data on its stability, solubility, and bioavailability.

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